Cas no 5395-30-2 (2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide)
5395-30-2 structure
Product Name:2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide
CAS No:5395-30-2
MF:C10H12O2S
MW:196.266081809998
CID:1587054
PubChem ID:220251
Update Time:2025-04-21
2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- AR-1D1988
- AC1Q6YZH
- SureCN407166
- 2,3,4,5-tetrahydro-1-benzothiepine 1,1-dioxide
- NSC2725
- AG-J-03473
- 2,3,4,5-tetrahydro-benzo[b]thiepin-1,1-dioxide
- 2,3,4,5-Tetrahydrobenzo<
- b>
- thiepin-1,1-dioxid
- AC1L58IG
- Homothiachroman-1,1-dioxid
- CTK4J9078
- tetrahydrobenzothiepine-1,1-dioxide
- 2,3,4,5-Tetrahydro-benzo<
- 2,3,4,5-tetrahydro-1λ<sup>6</sup>-benzothiepine 1,1-dioxide
- 2,3,4,5-Tetrahydrobenzo< b> thiepin-1,1-dioxid
- 2,3,4,5-Tetrahydro-benzo< b> thiepin-1,1-dioxid
- SCHEMBL407166
- NSC-2725
- DTXSID10277524
- TZSDMELQUACXIN-UHFFFAOYSA-N
- tetrahydrobenzothiepine-1,1--dioxide
- 5395-30-2
- 2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide
-
- Inchi: 1S/C10H12O2S/c11-13(12)8-4-3-6-9-5-1-2-7-10(9)13/h1-2,5,7H,3-4,6,8H2
- InChI Key: TZSDMELQUACXIN-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2CCCC1)(=O)=O
Computed Properties
- Exact Mass: 196.05586
- Monoisotopic Mass: 196.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 385°C at 760 mmHg
- Flash Point: 240.8°C
- Refractive Index: 1.561
- PSA: 34.14
- LogP: 2.87740
2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5395-30-2 (2,3,4,5-tetrahydro-1λ6-benzothiepine 1,1-dioxide) Related Products
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